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Compound of Interest

6-Methoxyquinoline-4-
Compound Name:
carbaldehyde

Cat. No.: B1360400

For Immediate Release

This technical guide provides a comprehensive overview of the thermodynamic properties of
quinoline and its derivatives, compounds of significant interest in medicinal chemistry and drug
development. This document is intended for researchers, scientists, and drug development
professionals, offering a centralized resource for key thermodynamic data, detailed
experimental protocols, and visualizations of relevant biological pathways.

Core Thermodynamic Data of Quinoline and
Selected Derivatives

The stability and behavior of quinoline derivatives in various phases are crucial for their
application in pharmaceuticals. The following tables summarize key thermodynamic properties
for quinoline and some of its derivatives at standard conditions (298.15 K and 0.1 MPa).
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Standard
Enthalpy of
Molar Mass ( .
Compound Formula Imol ) State Formation
mo
< (AfHES298)
(kd/mol)
Quinoline CoH7N 129.16 Liquid 174.9[1]
2-
o Ci1oHoN 143.19 Liquid -
Methylquinoline
2-
o CsHeCIN 163.61 Solid -
Chloroquinoline
2-
o CisHuaN 205.26 Solid -
Phenylquinoline
8-
o CoH7NO 145.16 Solid -
Hydroxyquinoline
4-Aminoquinoline  CoHsN:2 144.17 Solid -
8-Aminoquinoline  CoHsN:2 144.17 Solid -
Enthalpy of Gibbs Free Energy of
Compound Vaporization/Sublimation Phase Transition
(AHvapl/sub) (kJ/mol) (AGphase) (kJ/mol)
Quinoline - 13.36[2]
2-Methylquinoline 65.25 + 0.13[3] -
2-Chloroquinoline - -
2-Phenylquinoline - 44.3 + 0.04[2]

8-Hydroxyquinoline

4-Aminoquinoline

8-Aminoquinoline
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Note: A hyphen (-) indicates that the data was not readily available in the searched sources.

Experimental Protocols for Thermodynamic
Property Determination

Accurate determination of thermodynamic properties is paramount. This section details the
methodologies for two key experimental techniques: solution calorimetry and the transpiration
method.

Solution Calorimetry

Solution calorimetry is a versatile technique used to determine the enthalpy of solution of a
substance in a solvent. This data can then be used to derive other thermodynamic properties,
such as the enthalpy of formation or phase transition.

Objective: To measure the enthalpy of solution of a solid quinoline derivative in a suitable
solvent.

Apparatus:

¢ Isothermal solution calorimeter (e.g., a precision calorimeter)
o Constant temperature bath

» Calibrated thermistor or thermometer

o Stirrer

e Sample holder (e.g., glass ampoule)

e Balance (accurate to £0.01 mg)

e Volumetric glassware

Procedure:

e Calorimeter Calibration:
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o The heat capacity of the calorimeter is determined by electrical calibration or by dissolving
a standard substance with a known enthalpy of solution (e.g., potassium chloride in
water).

o A known amount of electrical energy is passed through a heater in the calorimeter, and the
resulting temperature change is measured.

o The heat capacity (Ccal) is calculated using the formula: Ccal = (Electrical Energy) / (AT)

e Sample Preparation:

o A precise amount (typically 5-10 mg) of the solid quinoline derivative is weighed and
sealed in a thin-walled glass ampoule.

e Calorimetric Measurement:

o A known volume of the solvent (e.g., benzene, methanol) is placed in the calorimeter
vessel.

o The calorimeter is assembled and allowed to reach thermal equilibrium in the constant
temperature bath (e.g., 298.15 K).

o The initial temperature is recorded for a set period to establish a stable baseline.

o The glass ampoule containing the sample is broken within the solvent, initiating
dissolution.

o The temperature change (AT) during the dissolution process is recorded until a stable final
temperature is reached.

e Data Analysis:

o The heat of solution (gsol) is calculated using the measured temperature change and the
heat capacity of the calorimeter: gqsol = -Ccal * AT

o The molar enthalpy of solution (AHsol) is then calculated by dividing the heat of solution
by the number of moles of the dissolved sample.
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Transpiration Method

The transpiration method is a dynamic technique used to determine the vapor pressure of a
solid or liquid. This is achieved by passing a stream of an inert gas over the sample at a
constant temperature and measuring the mass loss of the sample.

Objective: To determine the vapor pressure of a quinoline derivative at various temperatures.
Apparatus:
e Thermostatically controlled furnace or oven
o Flow meter for inert gas (e.g., nitrogen, argon)
e Saturation chamber containing the sample
o Condenser or cold trap
e Balance (accurate to £0.01 mg)
e Temperature and pressure sensors
Procedure:
e Sample Preparation:
o A known mass of the quinoline derivative is placed in the saturation chamber.
o Experimental Setup:

o The saturation chamber is placed inside the furnace and heated to the desired
temperature.

o A controlled flow of an inert carrier gas is passed through the saturation chamber. The flow
rate is kept low enough to ensure the gas becomes saturated with the vapor of the
sample.

e Vapor Transport and Collection:

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o The gas stream, now saturated with the sample's vapor, exits the furnace and passes
through a condenser or cold trap where the vapor is condensed and collected.

o Alternatively, the mass loss of the sample in the saturation chamber is measured directly
over a specific period.

¢ Measurement:

o The mass of the transported substance (m) is determined by weighing the condenser
before and after the experiment or by the mass loss of the sample.

o The total volume of the carrier gas (V) that has passed through the chamber is measured
using the flow meter and the duration of the experiment.

o The temperature (T) and pressure (P) of the experiment are recorded.
o Data Analysis:

o The partial pressure (p) of the substance is calculated using the ideal gas law: p = (m / M)
* (RT / V) where M is the molar mass of the substance and R is the ideal gas constant.

o By conducting the experiment at different temperatures, the relationship between vapor
pressure and temperature can be established. The Clausius-Clapeyron equation can then
be used to determine the enthalpy of vaporization or sublimation.

Signaling Pathways and Quinoline Derivatives

Quinoline derivatives have emerged as potent inhibitors of various signaling pathways
implicated in diseases such as cancer. Understanding these interactions is crucial for rational
drug design. This section provides diagrams of key signaling pathways targeted by quinoline
derivatives.

Ras/RafIMEK/ERK Signaling Pathway

The Ras/Raf/MEK/ERK pathway is a critical signaling cascade that regulates cell proliferation,
differentiation, and survival. Aberrant activation of this pathway is a hallmark of many cancers.
Certain quinoline derivatives have been shown to inhibit components of this pathway.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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